2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol

• Molecular Formula: C6H7BrN2O2
• Molecular Weight: 219.04 g/mol
• SMILES: C1COCC2=NC(=C(N21)O)Br
• InChI: InChI=1S/C6H7BrN2O2/c7-5-6(10)9-1-2-11-3-4(9)8-5/h10H,1-3H2
• InChIKey: OLOGTSPMQBYMOL-UHFFFAOYSA-N

2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol: A Strategic Brominated Imidazooxazine Scaffold for Medicinal Chemistry and Synthesis

2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol (CAS: 2060062-84-0) is a heterocyclic compound featuring a fused imidazo[2,1-c][1,4]oxazine core, substituted with a bromine atom at position 2 and a hydroxyl group at position 3 . This scaffold is of interest in medicinal chemistry and organic synthesis due to its rigid bicyclic framework and reactive functionalities [1].

1

Bromine at C2 enables cross-coupling diversification (Suzuki, Stille, etc.)

2

Hydroxyl group at C3 provides hydrogen-bond donor capacity for target engagement studies

3

Rigid imidazooxazine core supports scaffold-based medicinal chemistry and SAR exploration

• [1] Kuujia. 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS 1823967-16-3). Accessed 2026. View Source

Why 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol Cannot Be Substituted by Generic Imidazooxazines

The combination of a C2-bromine substituent and a C3-hydroxyl group creates a unique chemical and pharmacological profile that is not replicated by closely related analogs. The bromine atom provides a reactive handle for further functionalization via cross-coupling reactions, while also modulating lipophilicity and electronic properties [1]. The hydroxyl group enhances hydrogen-bonding capacity, which can be critical for target engagement . Substituting this compound with an unsubstituted imidazooxazine or one lacking the hydroxyl group would eliminate these key attributes, potentially altering potency, selectivity, or synthetic utility. The following quantitative evidence underscores the specific differences that justify its selection over generic alternatives.

Reactivity Absence of C2-bromine removes key cross-coupling handle; unsubstituted imidazooxazines lack this diversification potential.

Binding Loss of C3-hydroxyl eliminates hydrogen-bond donor; analogs without OH may exhibit altered target interaction profiles.

Physicochemistry Removing either group shifts lipophilicity and polar surface area, potentially changing permeability and solubility properties.

• [1] Kuujia. 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS 1823967-16-3). Accessed 2026. View Source

Quantitative Evidence: 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol vs. Analogs

Lipophilicity Modulation: cLogP of 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol vs. Its Non-Hydroxylated Analog

The calculated partition coefficient (cLogP) for 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol is 3.759, as reported by ChemExper [1]. In contrast, the non-hydroxylated analog, 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine, has a significantly lower XLogP of 0.4 . This difference underscores the substantial impact of the C3-hydroxyl group on lipophilicity, a critical parameter in drug design.

Lipophilicity (cLogP)

Data to verify

cLogP 3.76 vs 0.40

May influence membrane permeability profile

In silico prediction; experimental logP determination recommended

Evidence Dimension	Lipophilicity (cLogP/XLogP)
Target Compound Data	cLogP = 3.759
Comparator Or Baseline	2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS 1823967-16-3): XLogP = 0.4
Quantified Difference	ΔLogP ≈ 3.36 (higher lipophilicity for target compound)
Conditions	In silico prediction

Why This Matters

A higher cLogP suggests improved membrane permeability, which may be advantageous for intracellular target engagement, but also requires careful consideration of solubility and metabolic stability.

• [1] ChemExper. 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol. Accessed 2026. View Source

Hydrogen Bonding Capacity: Target Compound vs. Non-Hydroxylated Analog

The target compound possesses a hydroxyl group that serves as a hydrogen bond donor (HBD). Its non-hydroxylated analog, 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine, has zero HBDs . This structural difference directly impacts the compound's ability to form specific interactions with biological targets, potentially influencing binding affinity and selectivity.

H-Bond Donors

Data to verify

1 HBD vs 0 HBD

Supports hydrogen bonding interaction potential

Structural analysis; may impact selectivity in target engagement

Evidence Dimension	Hydrogen Bond Donor (HBD) Count
Target Compound Data	HBD Count = 1
Comparator Or Baseline	2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS 1823967-16-3): HBD Count = 0
Quantified Difference	Increase of 1 HBD for target compound
Conditions	Structural analysis

Why This Matters

The presence of a hydrogen bond donor can be a critical determinant of potency and selectivity in medicinal chemistry programs, making the target compound a distinct and potentially more effective tool for probing biological systems.

Polar Surface Area (PSA) as a Determinant of Bioavailability: Target Compound vs. Non-Hydroxylated Analog

The topological polar surface area (TPSA) is a key descriptor for predicting a compound's ability to permeate cell membranes. While precise TPSA data for the target compound is not available, the non-hydroxylated analog, 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine, has a TPSA of 27 Ų . The addition of the hydroxyl group in the target compound will increase this value, moving it further from the threshold for optimal oral bioavailability (typically <140 Ų), but still within a range considered favorable.

Polar Surface Area

Class-level

TPSA expected >27 vs 27 Ų

May alter ADME property profile

Class-level inference; direct measurement needed to confirm

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	Not available, but expected to be >27 Ų due to hydroxyl group
Comparator Or Baseline	2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS 1823967-16-3): TPSA = 27 Ų
Quantified Difference	N/A
Conditions	In silico prediction

Why This Matters

TPSA influences a compound's permeability and absorption. The target compound's increased TPSA suggests it may have different ADME properties compared to its non-hydroxylated analog, which could be advantageous or disadvantageous depending on the intended application.

Optimal Applications for 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol Based on Evidence

Medicinal Chemistry: A Scaffold for Optimizing Lipophilicity and Hydrogen Bonding in Lead Compounds

Based on the significant difference in cLogP (3.759 vs. 0.4) and the presence of a hydrogen bond donor compared to its non-hydroxylated analog, this compound is particularly suited for medicinal chemistry programs where modulating lipophilicity and enhancing target engagement are primary goals [1]. Its higher cLogP suggests it may be a better candidate for crossing cell membranes, while the hydroxyl group provides an additional interaction point for target binding. Researchers can leverage this scaffold to explore structure-activity relationships (SAR) around the imidazooxazine core.

Synthetic Chemistry: A Versatile Intermediate for Cross-Coupling Reactions

The C2-bromine substituent makes this compound a valuable building block for further diversification via palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira) [2]. Its rigid bicyclic framework, combined with the reactive bromine handle and the modifiable hydroxyl group, positions it as a key intermediate in the synthesis of more complex, functionalized imidazooxazine derivatives for drug discovery or materials science applications.

Comparative Pharmacology: A Tool to Investigate the Role of the Hydroxyl Group in Biological Activity

The distinct physicochemical profile of this compound, compared to its non-hydroxylated analog, makes it an ideal tool for comparative studies. Researchers can use this pair of compounds to directly interrogate the impact of the C3-hydroxyl group on biological activity, including potency, selectivity, and cellular permeability. Such studies are essential for understanding the molecular determinants of target engagement and for guiding the optimization of imidazooxazine-based therapeutics [1].

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization

Lipophilicity and H-bond donor capacity

Target engagement, membrane permeability SAR

Synthetic building block diversification

C2-bromine cross-coupling handle

Reaction scope, functional group tolerance

Comparative scaffold pharmacology

Hydroxyl group presence vs absence

Biological activity differences, permeability contrast

• [1] ChemExper. 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol. Accessed 2026. View Source
• [2] Kuujia. 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS 1823967-16-3). Accessed 2026. View Source